Cas no 885273-10-9 (1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)-)

• Product Name: 1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)-
• CAS No: 885273-10-9
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 710973
• PubChem ID: 53408351
• Update Time: 2025-11-02

1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)-
• 6-(3,6-Dihydro-2H-thiopyran-4-yl)-1H-indole
• FT-0734292
• 885273-10-9
• AB18843
• DTXSID90696234
• DB-077489

• Inchi： 1S/C13H13NS/c1-2-12(10-4-7-15-8-5-10)9-13-11(1)3-6-14-13/h1-4,6,9,14H,5,7-8H2
• InChI Key： MWFPOUGZQLXDKL-UHFFFAOYSA-N
• SMILES： S1CC=C(C2=CC=C3C=CNC3=C2)CC1

Computed Properties

• Exact Mass: 215.07700
• Monoisotopic Mass: 215.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 41.09000
• LogP: 3.68820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)-

Exploring the Unique Properties and Applications of 1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)- (CAS No. 885273-10-9)

In the ever-evolving field of organic chemistry, 1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)- (CAS No. 885273-10-9) has emerged as a compound of significant interest. This molecule, which combines an indole core with a 3,6-dihydro-2H-thiopyran moiety, presents unique structural features that make it valuable for various applications, particularly in pharmaceuticals and materials science. Researchers and industry professionals are increasingly exploring its potential, driven by the growing demand for novel compounds with tailored properties.

The 1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)- structure is characterized by its fused heterocyclic rings, which contribute to its stability and reactivity. The indole component is a well-known scaffold in medicinal chemistry, often associated with bioactive molecules, while the thiopyran ring introduces sulfur-based functionality, enhancing its versatility. This combination opens doors to innovative applications, from drug development to advanced material design. As the scientific community delves deeper into sulfur-containing heterocycles, compounds like CAS No. 885273-10-9 are gaining traction in cutting-edge research.

One of the most compelling aspects of 1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)- is its potential role in drug discovery. The indole-thiopyran hybrid structure aligns with current trends in pharmaceutical research, where multi-targeted therapies and hybrid molecules are gaining prominence. Researchers are investigating its interactions with biological targets, particularly in neurological and anti-inflammatory applications. The compound’s ability to modulate key pathways could make it a candidate for treating complex diseases, reflecting the broader shift toward personalized medicine.

Beyond pharmaceuticals, CAS No. 885273-10-9 is also being explored in materials science. The presence of sulfur in the thiopyran ring offers opportunities for creating polymers and conductive materials with unique electronic properties. This aligns with the growing interest in sustainable and high-performance materials for applications such as organic electronics and energy storage. As industries seek alternatives to traditional materials, compounds like 1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)- are poised to play a pivotal role.

The synthesis and optimization of 1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)- remain active areas of research. Chemists are developing efficient routes to produce this compound with high purity and yield, addressing challenges such as regioselectivity and stability. Advances in catalytic methods and green chemistry principles are being applied to streamline its production, reflecting the broader push toward sustainable chemical processes. These efforts are critical for scaling up applications in both academia and industry.

In the context of SEO and user queries, 1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)- is often searched alongside terms like "indole derivatives," "sulfur heterocycles," and "pharmaceutical intermediates." Researchers and suppliers frequently look for details on its CAS No. 885273-10-9, solubility, and synthetic protocols. By addressing these topics, this article aims to provide a comprehensive resource that meets the needs of a diverse audience, from chemists to procurement specialists.

Looking ahead, the future of 1H-Indole,6-(3,6-dihydro-2H-thiopyran-4-yl)- is bright, with potential breakthroughs in drug development and material innovation. Its unique structure and multifunctional properties position it as a compound to watch in the coming years. As research continues to uncover new applications, CAS No. 885273-10-9 may soon become a cornerstone in both scientific and industrial settings.